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Compound of Interest

Compound Name: Aescin

Cat. No.: B190518 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Aescin, a saponin mixture derived from horse chestnut seeds. Adherence to these

procedures is critical to ensure personnel safety and environmental protection. Aescin is

classified as a hazardous substance, and its handling and disposal are subject to stringent

regulations.

Immediate Safety and Hazard Information
Aescin presents several health and environmental hazards that necessitate careful handling. It

is harmful if swallowed, inhaled, or comes into contact with skin, and can cause serious eye

and respiratory irritation.[1][2][3] Furthermore, it is toxic to aquatic life with long-lasting effects.

[1][2][3][4]

Hazard Summary Table:

Hazard Classification Description

Acute Toxicity (Oral, Dermal, Inhalation)
Harmful if swallowed, in contact with
skin, or if inhaled.[2][3]

Eye Irritation Causes serious eye irritation.[1][3]

Respiratory Irritation May cause respiratory irritation.[1][2][3]

| Aquatic Hazard (Chronic) | Toxic to aquatic life with long-lasting effects.[1][2][3][4] |
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Toxicological and Transport Data:

Data Point Value

LD50 (Oral, Rat) 833 mg/kg[1]

UN Number
3077 or 3288 (Varies by formulation; check local

regulations)[1][2]

| Proper Shipping Name | Environmentally hazardous substance, solid, n.o.s. (Aescin)[1] |

Operational and Disposal Plan
This section outlines the step-by-step procedures for handling spills and disposing of Aescin
waste.

Personal Protective Equipment (PPE)
Before handling Aescin in any capacity, including disposal preparation, all personnel must be

equipped with the appropriate PPE to minimize exposure risk.

PPE Category Specification

Eye/Face Protection
Chemical safety goggles or eyeglasses with

side shields.[1]

Hand Protection Compatible, chemical-resistant gloves.[1]

Body Protection Protective clothing to prevent skin exposure.[1]

Respiratory Protection
NIOSH/MSHA or European Standard EN 149

approved respirator.[1]

An emergency safety shower and eyewash station must be readily accessible in the handling

area.[1]

Accidental Spill Protocol
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In the event of a spill, immediate and precise action is required to contain the substance and

prevent environmental contamination.

Experimental Protocol: Spill Containment and Cleanup

Evacuate & Ventilate: Evacuate unnecessary personnel from the affected area. Ensure the

area is well-ventilated, using mechanical exhaust if necessary.[1][5]

Avoid Dust Generation: Do not dry sweep. Avoid any actions that could create airborne dust.

[5][6]

Containment: Prevent the spilled material from entering drains, sewers, surface water, or

soil.[1][5] If a significant spill occurs that may enter a water course, inform the respective

authorities immediately.

Cleanup: Carefully sweep up or vacuum the spilled solid material.[5][7]

Collection: Place the collected material into a suitable, sealed, and properly labeled

container for disposal.[1][5][7]

Decontamination: Thoroughly clean the contaminated surface to remove any residual

material.[5]

Aescin Disposal Procedure
Aescin waste must be treated as hazardous and must not be disposed of with regular

household or laboratory garbage.[2]

Experimental Protocol: Waste Disposal

Segregation: Collect all Aescin waste, including expired product and contaminated materials

(e.g., gloves, wipes, containers), in a designated, closed, and clearly labeled hazardous

waste container.

Primary Disposal Method: The recommended method for disposal is incineration.[1][5] This

involves dissolving or mixing the material with a combustible solvent and burning it in a

chemical incinerator equipped with an afterburner and scrubber/exhaust air system.[1][5]
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Professional Disposal Service: All Aescin waste must be offered to a licensed hazardous

material disposal company.[5] Do not attempt to dispose of the material without professional

consultation.

Regulatory Compliance: Ensure that all disposal activities comply with applicable local,

regional, national, and international regulations.[1][3][7]

Packaging Disposal: Contaminated packaging must be disposed of in the same manner as

the chemical waste itself.[5]

Mandatory Visualizations
Logical Workflow for Aescin Disposal
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Caption: Logical workflow for the safe disposal of Aescin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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